Cas no 140874-05-1 (1,3-Benzenediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-)

• Product Name: 1,3-Benzenediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-
• CAS No: 140874-05-1
• MF: C₃₀H₂₈N₆
• MW: 472.583525657654
• CID: 2773990
• PubChem ID: 12077978
• Update Time: 2025-04-21

1,3-Benzenediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-[bis(2-pyridylmethyl)amino]benzene
• DTXCID90427949
• N,N,N',N'-tetrakis(2-pyridylmethyl)benzene-1,3-diamine
• 140874-05-1
• 1,3-Benzenediamine, N,N,N',N'-tetrakis(2-pyridinylmethyl)-
• DTXSID20477139

• Inchi： 1S/C30H28N6/c1-5-16-31-25(10-1)21-35(22-26-11-2-6-17-32-26)29-14-9-15-30(20-29)36(23-27-12-3-7-18-33-27)24-28-13-4-8-19-34-28/h1-20H,21-24H2
• InChI Key： ITTBMRNMIHJJGX-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CN=1)(CC1C=CC=CN=1)C1C=CC=C(C=1)N(CC1C=CC=CN=1)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 472.23754492Da
• Monoisotopic Mass: 472.23754492Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58Ų